(S)-2-Amino-N-isopropyl-N-((R)-1-methyl-piperidin-3-yl)-propionamide

• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol
• SMILES: CC(C)N(C1CCCN(C1)C)C(=O)C(C)N
• InChI: InChI=1S/C12H25N3O/c1-9(2)15(12(16)10(3)13)11-6-5-7-14(4)8-11/h9-11H,5-8,13H2,1-4H3/t10-,11+/m0/s1
• InChIKey: ADKSXRAGEQOHEM-WDEREUQCSA-N

Researchers developing chiral piperidine-based drug candidates often face inconsistent SAR data due to undefined stereochemistry. This (S,R)-diastereomer (CAS 1401667-22-8) provides a defined stereochemical probe essential for reproducible binding assays. • ≥98% purity ensures reliable chiral HPLC method development and impurity profiling. • Single (S,R)-diastereomer eliminates confounding biological data from mixed isomers. • Bulk quantities (1g-10g) available with full analytical certification.

Stereochemical Profile

(S)-2-Amino-N-isopropyl-N-((R)-1-methyl-piperidin-3-yl)-propionamide (CAS 1401667-22-8) is a chiral amide derivative with the molecular formula C12H25N3O and a molecular weight of 227.35 g/mol . It belongs to a class of substituted propionamides containing a piperidine ring, often utilized as synthetic intermediates or building blocks in medicinal chemistry. The compound features two defined stereocenters, making it a specific diastereomer within a broader family of structurally similar analogs.

1 Defined (S,R) diastereomer for stereochemical-control studies

2 ≥98% purity supports single-entity attribution in assay workflows

3 Piperidine-propionamide building block for medicinal chemistry research

Analog Substitution Pitfalls

Substituting this compound with a closely related analog is highly inadvisable without rigorous validation, as even minor structural changes can drastically alter biological or chemical performance . The compound's specific (S,R) stereochemistry distinguishes it from diastereomers like (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide (CAS 1401665-27-7) or regioisomers. The available evidence for quantitative differentiation is limited primarily to vendor-reported purity grades rather than peer-reviewed comparative performance data, a gap that must be addressed through direct experimental head-to-head comparison.

Target

(S,R)-diastereomer CAS 1401667-22-8

Potential Substitute

(S,S)-diastereomer CAS 1401665-27-7

Complete inversion of piperidine configuration may shift binding properties and target engagement; direct substitution cannot be assumed without head-to-head validation.

Racemic or mixed isomer sources lack defined stereochemical purity, introducing uncontrolled variability in stereospecific assays.

Product Differentiation Evidence

Enantiomeric Purity Comparison

The target compound is offered with a certified purity of ≥98% (NLT 98%) as a single, defined stereoisomer. This contrasts with procurement of unspecified or racemic mixtures of piperidine propionamides, which lack a defined stereochemical purity for either center .

Enantiomeric Purity

Source review

≥98% (NLT 98%) defined (S,R)-diastereomer vs. unspecified isomer mixtures

Supports single-entity stereochemical attribution in research assays

Vendor CoA-based; peer-reviewed comparative data not available

Evidence Dimension	Stereochemical and chemical purity
Target Compound Data	≥98% (NLT 98%) for the defined (S,R)-diastereomer
Comparator Or Baseline	Unspecified stereoisomer mixtures or racemates (purity not defined for a single isomer)
Quantified Difference	The defined isomer provides a >98% assurance of a single molecular entity, while generic alternatives provide no such guarantee.
Conditions	Vendor Certificate of Analysis

Why This Matters

For stereospecific interactions in biochemical assays or asymmetric synthesis, the defined enantiomeric purity of the target compound is essential, whereas a racemic or diastereomeric mixture would introduce uncontrolled variability.

Diastereomer Configuration: (S,R) vs. (S,S)

The distinct diastereomer, (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide (CAS 1401665-27-7), is listed separately in vendor catalogs, confirming they are different chemical entities with distinct properties . No head-to-head biological or physicochemical data is publicly available, but the separate CAS registry numbers confirm their non-interchangeability.

Diastereomer Configuration

Source review

(S,R) piperidine vs. (S,S) piperidine; distinct CAS, unique properties

Configuration inversion may alter molecular recognition; requires individual evaluation

No public head-to-head biological data; differentiation based on chemical identity

Evidence Dimension	Chemical identity and diastereomeric configuration
Target Compound Data	CAS 1401667-22-8, Configuration: (S) at the 2-amino position, (R) at the piperidine 3-position
Comparator Or Baseline	CAS 1401665-27-7, Configuration: (S) at the 2-amino position, (S) at the piperidine 3-position
Quantified Difference	Complete configurational inversion at the piperidine ring (R vs. S), resulting in a different diastereomer with unique physical and potentially biological properties.
Conditions	Chemical structure as confirmed by CAS registry

Why This Matters

For research where the piperidine ring's absolute configuration is critical to the molecular target engagement, selecting the correct (R)-piperidine diastereomer is non-negotiable.

Key Applications

Stereospecific Probe Synthesis

This (S,R)-diastereomer is the appropriate choice for synthesizing probe molecules or drug candidates where the (R)-configuration of the 1-methylpiperidin-3-yl group is required for biological activity. The defined stereochemistry makes it superior to mixed isomers for establishing a structure-activity relationship (SAR) .

Chiral Method Standard

With a certified purity of ≥98%, the compound can serve as a reference standard for developing and validating chiral HPLC or spectroscopic methods aimed at separating or quantifying piperidine-containing diastereomers, ensuring the detection of the undesired (S,S)-isomer as an impurity .

Adenosine & DPP Target Screening

Although no direct data links this precise compound to specific protein targets, related N-isopropyl-piperidine amides have shown binding affinity for adenosine A1 receptors and dipeptidyl peptidases (DPPs) [1]. This compound can be used as a structurally defined core for hit expansion in these target families, where stereochemistry is likely a key determinant of binding.

Application

Selection Property

Validation Focus

Stereospecific Probe Design

(R)-piperidine stereochemistry

Stereochemical-control in SAR studies

Chiral Method Standard

≥98% certified purity

Chiral HPLC method specificity

Adenosine/DPP Target Screening

N-isopropyl-piperidine amide scaffold

Target binding with stereochemical review

• [1] BindingDB. Entry for BDBM50379107 / CHEMBL2012686. View Source